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Compound of Interest

Compound Name: CLODRONATE DISODIUM

Cat. No.: B8815514

Essential safety protocols and operational guidelines for researchers, scientists, and drug
development professionals working with Clodronate Disodium. This document provides
immediate, actionable information to ensure the safe handling, storage, and disposal of this
compound, fostering a secure laboratory environment.

Clodronate Disodium is a bisphosphonate that requires careful handling due to its potential
health hazards. It can cause skin and serious eye irritation, and may lead to respiratory
irritation.[1] Some findings suggest it may be harmful if swallowed or inhaled and could
potentially damage organs through prolonged or repeated exposure.[2][3] Adherence to the
following procedures is critical for minimizing risk and ensuring personnel safety.

Hazard Summary and Exposure Control

While specific occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) are not
readily available for Clodronate Disodium, the identified hazards necessitate stringent control
measures.[1] The primary routes of exposure are inhalation, skin contact, eye contact, and
ingestion.
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Hazard Classification

Description

GHS Precautionary
Statement

Skin Irritation

Causes skin irritation.[1]

P264: Wash skin thoroughly
after handling.[1][3] P280:
Wear protective
gloves/protective clothing/eye

protection/face protection.[1][3]

Eye Irritation

Causes serious eye irritation.

[1]3]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1]

Respiratory Irritation

May cause respiratory

irritation.[1]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.[1] P271: Use only outdoors

or in a well-ventilated area.[1]

Acute Toxicity (Oral/Inhalation)

Harmful if swallowed or if
inhaled.[2]

P270: Do not eat, drink or
smoke when using this
product.[3] P304+P340: IF
INHALED: Remove to fresh air
and keep at rest in a position

comfortable for breathing.[1]

Organ Toxicity

May cause damage to organs
through prolonged or repeated

exposure.[3][4]

P260: Do not breathe

dust/fume/gas/mist/vapours/sp
ray.[3][4]

Aquatic Hazard

Toxic or harmful to aquatic life

with long-lasting effects.[2][3]
[4]

P273: Avoid release to the

environment.[3][4]

Operational Plan: From Receipt to Disposal
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A systematic approach is essential for safely managing Clodronate Disodium throughout its

lifecycle in the laboratory.

Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly-closed container in a cool, dry, and well-ventilated area.[1][4]
Recommended long-term storage temperature is between 2-8°C.[1]

Keep away from incompatible materials such as strong oxidizing agents.[1]

Store locked up and apart from foodstuff containers.[1][4]

Engineering Controls and Personal Protective
Equipment (PPE)

To minimize exposure, a combination of engineering controls and appropriate PPE is

mandatory.

Ventilation: Always handle Clodronate Disodium in a well-ventilated area.[1] Use a local
exhaust ventilation system, such as a chemical fume hood, to keep airborne concentrations
low, especially when handling the powder form to prevent dust formation.[1][3]

Eye and Face Protection: Wear chemical splash-resistant safety glasses or goggles with side
protection that conform to standards like EU EN166 or OSHA 29 CFR 1910.133.[1][4] A face
shield may be necessary for tasks with a higher splash potential.

Skin and Body Protection:

o Gloves: Wear chemical-impermeable gloves (e.g., nitrile or powder-free latex).[4][5]
Always inspect gloves before use and replace them if contaminated.[4][5] Double gloving
should be considered for added protection.[5]

o Lab Coat: A laboratory coat is the minimum requirement.[1] For tasks with a higher risk of
exposure, wear impervious clothing.[3][4]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b8815514?utm_src=pdf-body
https://aksci.com/sds/E431_SDS.pdf
https://www.chemicalbook.com/msds/clodronate-disodium.pdf
https://aksci.com/sds/E431_SDS.pdf
https://aksci.com/sds/E431_SDS.pdf
https://aksci.com/sds/E431_SDS.pdf
https://www.chemicalbook.com/msds/clodronate-disodium.pdf
https://www.benchchem.com/product/b8815514?utm_src=pdf-body
https://aksci.com/sds/E431_SDS.pdf
https://aksci.com/sds/E431_SDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-107794/Clodronate-disodium-tetrahydrate-SDS-MedChemExpress.pdf
https://aksci.com/sds/E431_SDS.pdf
https://www.chemicalbook.com/msds/clodronate-disodium.pdf
https://www.chemicalbook.com/msds/clodronate-disodium.pdf
https://datasheets.scbt.com/sc-202547.pdf
https://www.chemicalbook.com/msds/clodronate-disodium.pdf
https://datasheets.scbt.com/sc-202547.pdf
https://datasheets.scbt.com/sc-202547.pdf
https://aksci.com/sds/E431_SDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-107794/Clodronate-disodium-tetrahydrate-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/clodronate-disodium.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8815514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Footwear: Always wear close-toed footwear.[1] Protective shoe covers may also be used.

[5]

o Respiratory Protection: If engineering controls are insufficient to control dust or aerosols, or if
irritation is experienced, use a suitable, approved respirator.[4][5]

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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